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Compound of Interest

Compound Name: Sodium 2-oxobutanoate-13C,d4

Cat. No.: B12393640 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data, metabolic significance,

and experimental applications of Sodium 2-oxobutanoate-13C,d4. This isotopically labeled

compound is a valuable tool in metabolic research, particularly in studies involving amino acid

metabolism and cellular energy production.

Section 1: Safety Data Sheet (SDS) Information
While a specific Safety Data Sheet for Sodium 2-oxobutanoate-13C,d4 is not readily

available, the safety profile can be extrapolated from the SDS of its non-labeled analogue,

Sodium 2-oxobutanoate. The isotopic labeling with 13C and deuterium (d4) does not alter the

chemical reactivity in a way that would significantly change its primary hazard classification.

Deuterated compounds are generally considered non-radioactive and safe for laboratory use.

The primary health hazards are associated with the inherent properties of the 2-oxobutanoate

anion.

Hazard Identification
Based on the available data for the parent compound, Sodium 2-oxobutanoate is classified as

follows:

GHS Classification:

Skin irritation (Category 2)[1]
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Serious eye irritation (Category 2A)[1]

May cause respiratory irritation[1]

Pictograms:

Irritant[1]

Signal Word: Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of Sodium 2-

oxobutanoate. The isotopic labeling in Sodium 2-oxobutanoate-13C,d4 will result in a slightly

higher molecular weight, but other physical properties are expected to be very similar.
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Property Value Reference

Appearance
White to light yellow crystalline

powder
[1]

Molecular Formula C4H5NaO3 [1]

Molecular Weight 124.07 g/mol [2]

Melting Point 227-231 °C [1]

Solubility Soluble in water [3]

Toxicological Information
Comprehensive toxicological data for Sodium 2-oxobutanoate is limited. Most sources indicate

that the toxicological properties have not been fully investigated. The available data is

summarized below.

Test Result Species Reference

Acute Toxicity

(Subcutaneous)
LD50: 2960 mg/kg Mouse

It is important to handle this compound with the standard precautions for a laboratory chemical,

assuming it may have uncharacterized hazards.

Handling and Storage
Handling: Avoid contact with skin and eyes. Do not breathe dust. Use in a well-ventilated

area. Wash thoroughly after handling.

Storage: Store in a tightly closed container in a cool, dry place. Recommended storage

temperature is 2-8°C.[2]

Section 2: Metabolic Significance and Signaling
Pathways
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Sodium 2-oxobutanoate, also known as α-ketobutyrate, is a key metabolic intermediate in

several biochemical pathways, most notably in amino acid catabolism. Its stable isotope-

labeled form is instrumental in tracing the flux through these pathways.

Role in Amino Acid Metabolism
α-Ketobutyrate is a central product of the degradation of several amino acids, including

threonine, methionine, and cysteine via the transsulfuration pathway.[4][5] The carbon-13 and

deuterium labels on Sodium 2-oxobutanoate-13C,d4 allow researchers to follow the fate of

these amino acids in cellular metabolism.
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Pathway of α-Ketobutyrate Production from Amino Acids
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Metabolic Fate of α-Ketobutyrate and Entry into the TCA Cycle
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General Workflow for Metabolic Flux Analysis using Labeled Substrates

1. Cell Culture with
Labeled Substrate

(e.g., Sodium 2-oxobutanoate-13C,d4)

2. Metabolite Extraction

3. Isotopic Labeling Analysis
(MS or NMR)

4. Data Processing and
Isotopomer Distribution

Determination

5. Computational Modeling
and Flux Calculation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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